1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(2-fluorophenoxy)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-(imidazol-1-ylmethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H20FN3O2/c18-15-3-1-2-4-16(15)23-12-17(22)21-8-5-14(6-9-21)11-20-10-7-19-13-20/h1-4,7,10,13-14H,5-6,8-9,11-12H2
• InChI Key: NWTRPRXKQTXDFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(2-fluorophenoxy)ethanone, also known as FPEI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPEI belongs to the class of piperidine derivatives and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

• A compound synthesized using a click chemistry approach was characterized for its structure through various spectroscopic methods. This study highlights the process of synthesizing complex molecules, which could be relevant to the synthesis of 1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-2-(2-fluorophenoxy)ethanone and its characterization (Govindhan et al., 2017).

Antimicrobial and Cytotoxic Activities

• Azole-containing piperazine derivatives were investigated for their antimicrobial and cytotoxic activities. The study demonstrates the potential biomedical applications of compounds with azole, piperazine, and imidazole functional groups, suggesting similar compounds could be explored for these activities (Gan, Fang, & Zhou, 2010).

Pharmacokinetics and Drug Development

• An in-depth analysis of the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, including considerations on enzymatic hydrolysis and its impact on drug efficacy. Such studies could be relevant when considering the pharmacokinetic properties of related compounds (Teffera et al., 2013).

Inhibitors of Lipid Peroxidation

• Investigation into the antioxidant properties of certain piperidine derivatives, demonstrating their potential in inhibiting lipid peroxidation. This suggests that compounds with piperidine structures might have applications in preventing oxidative stress (Domány et al., 1996).

Corrosion Inhibition

• Study on benzimidazole derivatives as corrosion inhibitors for steel in acidic conditions, showing the potential application of similar compounds in material science and engineering to protect metals against corrosion (Yadav et al., 2016).